10.1039/C1GC15164A | A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation†

A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation†

Green Chemistry Pub Date: 2011-04-18 DOI: 10.1039/C1GC15164A

Abstract

An environmentally benign microwave-assisted solvent-free self-condensation of carbonyl compounds was developed using catalytic amounts of triethylamine and lithium perchlorate. Changing the amount of lithium perchlorate helps in controlling the ratio of the single-condensation and double-condensation products. The effect of other additives and microwave activation was also investigated. The optimized conditions were then applied to various cyclic/acyclic ketones and aldehydes, with selectivity observed in many cases.

A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation†

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A selective solvent-free self-condensation of carbonyl compounds utilizing microwave irradiation†

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Journal Name：Green Chemistry

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